3-Hydroxystigmast-5-en-7-one

• CAS No.: 2034-74-4
• Product Name: 3-Hydroxystigmast-5-en-7-one
• Molecular Formula: C29H48O2
• Molecular Weight: 428.7 g/mol
• IUPAC Name: 17-(5-ethyl-6-methylheptan-2-yl)-3-hydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
• Standard InChI: InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h17-20,22-25,27,30H,7-16H2,1-6H3
• Standard InChIKey: ICFXJOAKQGDRCT-UHFFFAOYSA-N
• Isomeric SMILES: CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C=C4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C
• SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C
• Canonical SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)C(C)C
• Appearance: Powder
• Melting Point: 129°C
• Physical Description: Solid
• Description: 3-Hydroxystigmast-5-en-7-one, also known as 7-oxo-B-sitosterol, belongs to the class of organic compounds known as stigmastanes and derivatives. These are sterol lipids with a structure based on the stigmastane skeleton, which consists of a cholestane moiety bearing an ethyl group at the carbon atom C24. Thus, 3-hydroxystigmast-5-en-7-one is considered to be a sterol lipid molecule. 3-Hydroxystigmast-5-en-7-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Hydroxystigmast-5-en-7-one has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 3-hydroxystigmast-5-en-7-one is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3-hydroxystigmast-5-en-7-one can be found in brassicas, fats and oils, and pulses. This makes 3-hydroxystigmast-5-en-7-one a potential biomarker for the consumption of these food products.
• Synonyms: 3-hydroxystigmast-5-en-7-one
• PubChem Compound: 14779505
• Last Modified: Nov 11 2021